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Cat. No.: B030198 Get Quote

An In-depth Technical Guide to 3,6-Dichloro-8-(dichloromethyl)quinoline

CAS Number: 84087-44-5

Abstract

This technical guide provides a comprehensive overview of 3,6-dichloro-8-
(dichloromethyl)quinoline, CAS number 84087-44-5. It is intended for researchers, scientists,

and professionals in drug development and fine chemical synthesis. This document

consolidates available physicochemical data, outlines a potential synthetic protocol, and

discusses the known applications and broader biological context of quinoline derivatives. The

guide includes structured data tables and graphical representations of a representative

synthesis workflow and a relevant biological signaling pathway to facilitate understanding.

Introduction
Quinoline (C₉H₇N) is a heterocyclic aromatic organic compound composed of a benzene ring

fused to a pyridine ring.[1][2] The quinoline scaffold is a privileged structure in medicinal

chemistry and materials science due to its presence in numerous natural alkaloids (e.g.,

quinine) and synthetic compounds with a wide array of biological activities.[1][3][4] Quinoline

derivatives have been successfully developed as antimalarial, anticancer, antibacterial, anti-

inflammatory, and cardiovascular agents.[3][4][5][6]
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3,6-Dichloro-8-(dichloromethyl)quinoline is a specific, heavily chlorinated derivative of

quinoline. Its structure suggests potential for unique chemical reactivity and biological activity.

This document aims to collate the currently available technical information for this specific

compound.

Physicochemical Properties
The properties of 3,6-dichloro-8-(dichloromethyl)quinoline have been compiled from various

chemical data repositories. Many of these values are predicted through computational models.

Property Value Source

Molecular Formula C₁₀H₅Cl₄N [7]

Molecular Weight 280.97 g/mol [7][8]

Melting Point 129-131 °C [7]

Boiling Point (Predicted) 372.6 ± 37.0 °C [7]

Density (Predicted) 1.556 ± 0.06 g/cm³ [7]

pKa (Predicted) 0.03 ± 0.31 [7]

LogP 5.01780 [7]

XLogP3 4.6 [7]

Solubility Chloroform, Ethyl Acetate [7]

Appearance Powder or liquid [9]

Hydrogen Bond Donor Count 0 [7]

Hydrogen Bond Acceptor

Count
1 [7]

Rotatable Bond Count 1 [7]

Canonical SMILES
C1=C2C=C(C=NC2=C(C=C1C

l)C(Cl)Cl)Cl
[7]
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Synthesis and Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 3,6-dichloro-8-
(dichloromethyl)quinoline was not found in the available literature, a general method for the

synthesis of dichloromethyl-quinolines can be adapted. The following protocol is a

representative procedure based on the chlorination of a quinaldine precursor.

Synthesis of Dichloromethyl-Quinoline Derivatives
This protocol describes the chlorination of a methylquinoline (quinaldine) derivative using

trichloroisocyanuric acid (TCCA).

Materials:

Substituted Quinaldine (e.g., 3,6-dichloro-8-methylquinoline)

Trichloroisocyanuric acid (TCCA)

Chloroform

Potassium Hydroxide (50% solution)

Hydrochloric Acid (10% solution)

Magnesium Sulfate (MgSO₄), anhydrous

Isopropanol

Water

Procedure:

Reaction Setup: A solution of the starting quinaldine derivative (1 mole equivalent) in

chloroform is heated to 60°C in a suitable reaction vessel equipped with a stirrer and

condenser.[10]

Chlorination: Trichloroisocyanuric acid (0.36 mole equivalents) is added portion-wise to the

heated solution over a period of approximately 3 hours.[10] The reaction mixture is stirred for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b030198?utm_src=pdf-body
https://www.benchchem.com/product/b030198?utm_src=pdf-body
https://prepchem.com/dichloromethyl-quinoline/
https://prepchem.com/dichloromethyl-quinoline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


an additional 45 minutes at 60°C after the addition is complete.[10]

Workup: The mixture is cooled to room temperature. Water and a 50% potassium hydroxide

solution are added with vigorous stirring until two clear layers form.[10]

Extraction: The aqueous phase is separated and extracted twice with chloroform. The

combined organic (chloroform) phases are then washed with 10% HCl to remove any

monochlorinated byproducts.[10]

Isolation and Purification: The resulting chloroform phase is dried over anhydrous MgSO₄,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.[10]

This yields the crude dichloromethyl-quinoline product.[10]

Recrystallization: Further purification can be achieved by recrystallization from a suitable

solvent, such as isopropanol, to yield the final product.[10]
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Caption: A representative workflow for the synthesis of 3,6-dichloro-8-
(dichloromethyl)quinoline.

Applications and Biological Context
Known Applications
The primary documented use for 3,6-dichloro-8-(dichloromethyl)quinoline is as a

dichloroquinoline derivative for use as a herbicide.[7] Its polychlorinated structure is consistent

with classes of compounds developed for agrochemical purposes.

Potential Pharmacological Relevance
While no specific pharmacological studies have been published for CAS 84087-44-5, the

broader class of quinoline derivatives is of significant interest to drug development

professionals.[3]

Anticancer Activity: Numerous quinoline derivatives have been investigated as anticancer

agents.[4][11] Some have been shown to target critical cellular pathways involved in cancer

progression, such as the PI3K/AKT/mTOR pathway.[5]

Antimalarial Activity: The quinoline core is fundamental to some of the most important

antimalarial drugs, including chloroquine and quinine.[1][6] Research continues into new

quinoline conjugates to combat drug-resistant strains of malaria.[12]

Antimicrobial and Antiviral Activity: The quinoline scaffold is present in various antibacterial

(e.g., ofloxacin) and antiviral compounds.[5][6]

Other Activities: Quinoline derivatives have also shown promise as anti-inflammatory,

anticonvulsant, and cardiovascular drugs.[3][5]

The extensive functionalization of 3,6-dichloro-8-(dichloromethyl)quinoline makes it a

candidate for screening in these and other therapeutic areas, although its specific biological

effects remain to be determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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